Cas no 1781887-66-8 (2-amino-2-cycloheptylpropan-1-ol)

• Product Name: 2-amino-2-cycloheptylpropan-1-ol
• CAS No: 1781887-66-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6483958
• PubChem ID: 84071916
• Update Time: 2025-10-28

2-amino-2-cycloheptylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cycloheptylpropan-1-ol
• 1781887-66-8
• EN300-1764429

• Inchi： 1S/C10H21NO/c1-10(11,8-12)9-6-4-2-3-5-7-9/h9,12H,2-8,11H2,1H3
• InChI Key： TVYSUCMHMXQCBX-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CCCCCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-cycloheptylpropan-1-ol

Professional Introduction to 2-amino-2-cycloheptylpropan-1-ol (CAS No. 1781887-66-8)

2-amino-2-cycloheptylpropan-1-ol, identified by the Chemical Abstracts Service registry number CAS No. 1781887-66-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, featuring a cycloheptyl substituent attached to a propanediol backbone with an amino group at the second carbon, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and synthetic chemistry.

The structural framework of 2-amino-2-cycloheptylpropan-1-ol consists of a saturated cycloalkane ring (cycloheptane) linked to a propanediol moiety, where the amino group (-NH₂) is positioned at the second carbon atom. This configuration imparts both steric hindrance and basicity to the molecule, making it a versatile intermediate in organic synthesis. The cycloheptyl group contributes to the overall lipophilicity of the compound, while the amino functionality allows for further derivatization through reactions such as acylation, alkylation, or coupling with other pharmacophores.

In recent years, there has been growing interest in 2-amino-2-cycloheptylpropan-1-ol due to its potential applications in medicinal chemistry. The compound’s ability to serve as a building block for more complex molecules has been explored in several synthetic pathways. For instance, its structure can be modified to produce derivatives with enhanced binding affinity or selectivity for biological targets. This adaptability makes it particularly useful in the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular interactions are critical.

One of the most compelling aspects of 2-amino-2-cycloheptylpropan-1-ol is its role in the synthesis of chiral compounds. The presence of a stereogenic center at the second carbon allows for the preparation of enantiomerically pure forms, which are often essential for pharmaceutical applications due to their differential biological activities. Researchers have leveraged this property to develop asymmetric synthesis strategies that yield high-purity enantiomers with minimal racemization, improving the efficiency and scalability of drug production processes.

Recent advancements in computational chemistry have further highlighted the significance of CAS No. 1781887-66-8. Molecular modeling studies indicate that this compound can interact with specific protein targets through hydrogen bonding and hydrophobic interactions, making it a promising scaffold for enzyme inhibition or receptor modulation. These insights have guided experimental efforts to optimize its pharmacokinetic properties, such as solubility and metabolic stability, ensuring that it can be effectively incorporated into drug candidates.

The pharmaceutical industry has taken note of 2-amino-2-cycloheptylpropan-1-ol due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for easy functionalization, enabling chemists to tailor molecular properties for specific therapeutic needs. For example, modifications at the amino group can enhance bioavailability or reduce toxicity, while alterations to the cycloheptyl ring can improve binding affinity to biological receptors. Such flexibility underscores its importance in modern drug design.

In addition to its pharmaceutical applications, CAS No. 1781887-66-8 has found utility in agrochemical research. Derivatives of this compound have shown promise as intermediates in the synthesis of plant growth regulators and pest control agents. The cycloheptyl moiety’s lipophilic nature facilitates membrane penetration, making it an effective carrier for bioactive molecules targeting plant cells or pests. This dual applicability across multiple industries highlights the compound’s broad utility and economic value.

The synthesis of 2-amino-2-cycloheptylpropan-1-ol itself is an area of active investigation. Traditional methods involve multi-step organic transformations starting from readily available precursors such as cyclohexanone or heptanal derivatives. However, recent studies have explored more efficient synthetic routes using catalytic processes or biocatalysis to improve yield and reduce environmental impact. These innovations align with global trends toward sustainable chemistry practices, ensuring that production methods remain both effective and environmentally responsible.

Future research directions for CAS No. 1781887-66-8 may focus on expanding its applications in regenerative medicine and material science. The compound’s ability to form stable complexes with other biomolecules suggests potential uses in drug delivery systems or tissue engineering scaffolds. Furthermore, its structural motifs could inspire novel polymers or coatings with tailored mechanical and chemical properties. Such interdisciplinary approaches promise to unlock new possibilities for this versatile molecule.

In conclusion,2-amino-2-cycloheptylpropan-1-ol (CAS No. 1781887-66-8) represents a significant asset in chemical research and industrial applications. Its unique structural features enable diverse functionalizations, making it indispensable in pharmaceutical development, agrochemical innovation, and advanced material synthesis. As scientific understanding progresses and synthetic methodologies evolve,CAS No. 1781887-66-8 will continue to play a pivotal role in shaping next-generation solutions across multiple sectors.